Cas no 125414-52-0 (Carbamic acid,(1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI))

• Product Name: Carbamic acid,(1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• CAS No: 125414-52-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 103551
• PubChem ID: 14310898
• Update Time: 2025-04-18

Carbamic acid,(1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-
• TERT-BUTYL N-[(2R)-2-METHYL-1-OXOBUT-3-YN-2-YL]CARBAMATE
• 125414-52-0

• Inchi： 1S/C10H15NO3/c1-6-10(5,7-12)11-8(13)14-9(2,3)4/h1,7H,2-5H3,(H,11,13)/t10-/m1/s1
• InChI Key： RWJZHLYGNXQELX-SNVBAGLBSA-N
• SMILES： O(C(N[C@](C#C)(C=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4